Cas no 1427369-66-1 (5-Methoxy-1H-indazole-6-carbonitrile)

• Product Name: 5-Methoxy-1H-indazole-6-carbonitrile
• CAS No: 1427369-66-1
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 6793210
• PubChem ID: 130063100
• Update Time: 2025-10-28

5-Methoxy-1H-indazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• MFCD23705421
• 1H-Indazole-6-carbonitrile, 5-methoxy-
• 5-METHOXY-1H-INDAZOLE-6-CARBONITRILE
• 1427369-66-1
• AT37606
• 5-Methoxy-1H-indazole-6-carbonitrile

• Inchi： 1S/C9H7N3O/c1-13-9-3-7-5-11-12-8(7)2-6(9)4-10/h2-3,5H,1H3,(H,11,12)
• InChI Key： AJMYYHLIAAMIQW-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 173.058911855g/mol
• Monoisotopic Mass: 173.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-Methoxy-1H-indazole-6-carbonitrile

5-Methoxy-1H-indazole-6-carbonitrile: A Comprehensive Overview

The compound 5-Methoxy-1H-indazole-6-carbonitrile, with the CAS number 1427369-66-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of a methoxy group at position 5 and a cyano group at position 6 introduces unique electronic and structural properties, making it a valuable substrate for various applications.

Recent studies have highlighted the potential of 5-Methoxy-1H-indazole-6-carbonitrile in drug discovery, particularly in the development of kinase inhibitors. The indazole core is known for its ability to interact with protein kinases, a class of enzymes critical in cellular signaling pathways. The methoxy group at position 5 enhances the molecule's solubility and bioavailability, while the cyano group at position 6 contributes to its ability to form hydrogen bonds with target proteins. These properties make it an ideal candidate for designing small-molecule inhibitors targeting diseases such as cancer and inflammatory disorders.

In terms of synthesis, 5-Methoxy-1H-indazole-6-carbonitrile can be prepared through various routes, including cyclization reactions and nucleophilic substitutions. One common method involves the condensation of o-amino phenol derivatives with aldehydes or ketones, followed by subsequent functionalization to introduce the methoxy and cyano groups. The synthesis process requires precise control over reaction conditions to ensure high yields and purity, as impurities can significantly affect the compound's biological activity.

The physical properties of 5-Methoxy-1H-indazole-6-carbonitrile are also noteworthy. It is a crystalline solid with a melting point around 200°C, making it suitable for thermal analysis techniques such as differential scanning calorimetry (DSC). Its solubility in common organic solvents like dichloromethane and acetonitrile facilitates its use in various analytical methods, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, the biodegradation and toxicity profiles of 5-Methoxy-1H-indazole-6-carbonitrile are areas of active research. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further investigations are needed to assess its long-term environmental impact. Additionally, acute toxicity studies in model organisms such as zebrafish and nematodes have provided insights into its potential ecotoxicological effects.

In conclusion, 5-Methoxy-1H-indazole-6-carbonitrile is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic research and industrial applications.